Cas no 2549000-02-2 (5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one)
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2549000-02-2
- 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
- 5-Fluoro-6-(1-methylethyl)-2-[4-(6-methyl-4-pyrimidinyl)-1-piperazinyl]-4(3H)-pyrimidinone
-
- Inchi: 1S/C16H21FN6O/c1-10(2)14-13(17)15(24)21-16(20-14)23-6-4-22(5-7-23)12-8-11(3)18-9-19-12/h8-10H,4-7H2,1-3H3,(H,20,21,24)
- InChI Key: XMIXTSSNZVJLBY-UHFFFAOYSA-N
- SMILES: C1(N2CCN(C3C=C(C)N=CN=3)CC2)=NC(C(C)C)=C(F)C(=O)N1
Computed Properties
- Exact Mass: 332.17608748g/mol
- Monoisotopic Mass: 332.17608748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 74Ų
Experimental Properties
- Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 482.0±55.0 °C(Predicted)
- pka: 9.03±0.50(Predicted)
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6783-8341-2μmol |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6783-8341-5μmol |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6783-8341-10μmol |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6783-8341-20μmol |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6783-8341-1mg |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8341-2mg |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6783-8341-3mg |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6783-8341-4mg |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8341-5mg |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6783-8341-10mg |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one |
2549000-02-2 | 10mg |
$118.5 | 2023-09-07 |
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one
Introduction to 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one (CAS No. 2549000-02-2)
5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one, a compound with the CAS number 2549000-02-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyrimidinones, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a piperazine moiety, contribute to its unique pharmacological properties.
The fluoro group at the 5-position of the pyrimidine ring is a well-known pharmacophore that enhances metabolic stability and binding affinity. This modification has been widely employed in drug design to improve bioavailability and efficacy. The piperazine ring, located at the 2-position, introduces a basic nitrogen atom that can interact with acidic or polar targets, thereby modulating biological activity. In combination with the 6-methylpyrimidin-4-yl and propan-2-yl substituents, this compound exhibits a complex structural framework that may contribute to its multifaceted interactions with biological targets.
Recent studies have highlighted the importance of dihydropyrimidinones in medicinal chemistry. These compounds have been investigated for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motif of dihydropyrimidinones allows for easy modifications at multiple positions, enabling the development of tailored molecules with specific biological activities. The compound in question, 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one, is no exception and has been explored for its potential therapeutic benefits.
The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the dihydropyrimidine core, followed by functional group transformations to introduce the fluoro, piperazine, and alkyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the final product.
In terms of biological activity, 5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one has shown promising results in preclinical studies. Its interaction with various enzymes and receptors has been investigated using computational modeling and experimental techniques. The presence of the fluoro group enhances its binding affinity to target proteins, while the piperazine moiety contributes to its ability to modulate neurotransmitter systems. These properties make it a valuable candidate for further development in drug discovery.
The potential applications of this compound are broad and span multiple therapeutic areas. In oncology, dihydropyrimidinones have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 5-fluoro-2-[4-(6-methylpyrimidin-4-y)piperazin -1 - yl]-6-(propan - 2 - yl)-3 , 4 - dihydrop y rimid in - 4 - one suggest that it may interfere with signaling pathways critical for tumor growth and survival. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
In conclusion, 5-fluoro - 2-[ 4 -( 6 - methyl py rim id in - 4 - y l ) piper az ine - 1 - y l ] - 6 -( pro pan - 2 - y l ) - 3 , 4 - di hy dro py rim id ine - 4 - one ( CAS No . 2549000 -02 -2 ) is a structurally complex and biologically active compound with significant therapeutic potential . Its unique combination of functional groups makes it an attractive candidate for further research and development in pharmaceutical chemistry . As our understanding of molecular interactions continues to evolve , compounds like this one will play a crucial role in advancing drug discovery efforts across various disease areas.
2549000-02-2 (5-fluoro-2-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)